Cas no 1506049-36-0 (3-cyclopentyl-2-fluoropropanoic acid)

• Product Name: 3-cyclopentyl-2-fluoropropanoic acid
• CAS No: 1506049-36-0
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 4602857
• PubChem ID: 81358707
• Update Time: 2025-05-20

3-cyclopentyl-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-2-fluoropropanoic acid

• Inchi： 1S/C8H13FO2/c9-7(8(10)11)5-6-3-1-2-4-6/h6-7H,1-5H2,(H,10,11)
• InChI Key： SRTRWKBSNUQMLB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)CC1CCCC1

Additional information on 3-cyclopentyl-2-fluoropropanoic acid

Introduction to 3-cyclopentyl-2-fluoropropanoic acid (CAS No. 1506049-36-0)

3-cyclopentyl-2-fluoropropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1506049-36-0, is a fluorinated carboxylic acid derivative characterized by a cyclopentyl substituent on the propanoic acid backbone. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of both a cyclopentyl group and a fluorine atom introduces specific steric and electronic properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 3-cyclopentyl-2-fluoropropanoic acid combines the rigidity of the cyclopentyl ring with the electron-withdrawing effect of the fluorine atom, which can modulate the reactivity and binding affinity of the molecule. Such structural features are often exploited in the design of bioactive compounds, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways. The compound’s fluorine substitution, in particular, has been widely studied for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties.

In recent years, there has been growing interest in fluorinated carboxylic acids as pharmacophores due to their demonstrated efficacy in pharmaceutical applications. 3-cyclopentyl-2-fluoropropanoic acid represents a promising example of this class of compounds, with potential applications ranging from enzyme inhibition to anti-inflammatory and anticancer therapies. The cyclopentyl group provides a three-dimensional framework that can interact favorably with biological targets, while the fluorine atom introduces electronic tuning, allowing for fine-tuning of the molecule’s biological profile.

One of the most compelling aspects of 3-cyclopentyl-2-fluoropropanoic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel derivatives with enhanced potency and selectivity. For instance, studies have demonstrated that modifications around the cyclopentyl ring or the fluoro-substituted propanoic acid moiety can significantly alter the pharmacological properties of the resulting molecules. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates for clinical use.

The synthesis of 3-cyclopentyl-2-fluoropropanoic acid typically involves multi-step organic transformations, starting from readily available precursors such as cyclopentanone or 2-fluoroacetyl chloride. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. The synthesis often requires careful optimization to ensure high yields and purity, which are critical for subsequent biological evaluation.

From a biological perspective, 3-cyclopentyl-2-fluoropropanoic acid has shown intriguing interactions with various enzymes and receptors. Preliminary in vitro studies have suggested that this compound may inhibit certain proteases or kinases involved in inflammatory pathways. Additionally, its fluorinated moiety could enhance binding to target proteins by increasing hydrophobic interactions or altering electronic distributions. These findings underscore its potential as a lead compound or intermediate in the development of novel therapeutics.

The pharmacokinetic profile of 3-cyclopentyl-2-fluoropropanoic acid is another area of active investigation. Fluorinated compounds are known for their improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. By incorporating a fluorine atom into the molecular structure, 3-cyclopentyl-2-fluoropropanoic acid may exhibit favorable pharmacokinetic properties, which could translate into more effective dosing regimens and reduced side effects compared to non-fluorinated analogs.

In conclusion, 3-cyclopentyl-2-fluoropropanoic acid (CAS No. 1506049-36-0) represents a structurally unique and biologically relevant compound with significant potential in drug discovery. Its combination of a cyclopentyl group and a fluorine-substituted carboxylic acid moiety makes it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to explore its applications in various disease areas, highlighting its importance as a valuable intermediate in medicinal chemistry.